Cas no 2016748-48-2 (ethyl 3-amino-3-(2-methylcyclopropyl)butanoate)

• Product Name: ethyl 3-amino-3-(2-methylcyclopropyl)butanoate
• CAS No: 2016748-48-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6011763
• PubChem ID: 165748269
• Update Time: 2025-06-10

ethyl 3-amino-3-(2-methylcyclopropyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(2-methylcyclopropyl)butanoate
• 2016748-48-2
• EN300-1284039

• Inchi： 1S/C10H19NO2/c1-4-13-9(12)6-10(3,11)8-5-7(8)2/h7-8H,4-6,11H2,1-3H3
• InChI Key： YBIZQHWNMMFQRC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C1CC1C)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 3-amino-3-(2-methylcyclopropyl)butanoate

Ethyl 3-Amino-3-(2-Methylcyclopropyl)butanoate (CAS No. 2016748-48-2): An Overview of Its Structure, Properties, and Applications

Ethyl 3-amino-3-(2-methylcyclopropyl)butanoate (CAS No. 2016748-48-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include an amino group and a substituted cyclopropyl moiety. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of ethyl 3-amino-3-(2-methylcyclopropyl)butanoate is C₁₀H₁₉NO₂, and its molecular weight is approximately 185.26 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, including the coupling of an amino acid derivative with an appropriate alcohol in the presence of a catalyst. The resulting product is a clear, colorless liquid with a characteristic odor.

In terms of physical properties, ethyl 3-amino-3-(2-methylcyclopropyl)butanoate exhibits a boiling point of around 150°C at reduced pressure and a melting point of -50°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

The chemical stability of ethyl 3-amino-3-(2-methylcyclopropyl)butanoate is generally good under standard laboratory conditions. However, it can undergo degradation when exposed to strong acids or bases, high temperatures, or prolonged exposure to light. To ensure its long-term stability, it is recommended to store the compound in a cool, dry place away from direct sunlight and reactive chemicals.

Recent research studies have explored the potential applications of ethyl 3-amino-3-(2-methylcyclopropyl)butanoate in various fields. In pharmaceutical research, this compound has shown promise as a precursor for the synthesis of bioactive molecules with potential therapeutic applications. For instance, it has been used to develop novel compounds with anti-inflammatory and analgesic properties. The unique structure of the compound allows for the introduction of functional groups that can enhance its biological activity and selectivity.

In materials science, ethyl 3-amino-3-(2-methylcyclopropyl)butanoate has been investigated for its use in the synthesis of advanced polymers and coatings. The presence of the amino group and the substituted cyclopropyl moiety provides opportunities for tailoring the physical and chemical properties of these materials. For example, it can be incorporated into polymer chains to improve their mechanical strength, thermal stability, and resistance to environmental factors.

The environmental impact of ethyl 3-amino-3-(2-methylcyclopropyl)butanoate is an important consideration in its industrial applications. Studies have shown that the compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper disposal methods should be followed to prevent any potential ecological harm.

In conclusion, ethyl 3-amino-3-(2-methylcyclopropyl)butanoate (CAS No. 2016748-48-2) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable chemical properties make it an attractive candidate for further exploration and development in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its potential impact on science and industry.